Cas no 947729-86-4 (methyl (3S)-6,6-dimethylmorpholine-3-carboxylate)

• Product Name: methyl (3S)-6,6-dimethylmorpholine-3-carboxylate
• CAS No: 947729-86-4
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD11053666
• CID: 1001267
• PubChem ID: 53338736
• Update Time: 2025-09-28

methyl (3S)-6,6-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-METHYL 6,6-DIMETHYL-MORPHOLINE-3-CARBOXYLATE
• (R)-ETHYL MORPHOLINE-3-CARBOXYLATE HYDROCHLORIDE
• (S)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester
• methyl (3S)-6,6-dimethylmorpholine-3-carboxylate
• (S)-METHYL 6,6-DIMETHYL-MORPHOLINE-3-CARBOXYLATE HCl
• A-2267
• BH2045
• FC0149
• Methyl (3S)-6,6-dimethyl-3-morpholinecarboxylate (ACI)
• (S)-6,6-Dimethylmorpholine-3-carboxylic acid methyl ester
• HIOMIOFBGFGDHW-LURJTMIESA-N
• MFCD11053666
• AKOS027327682
• AS-37963
• (s)-methyl6,6-dimethylmorpholine-3-carboxylate
• DB-023253
• 947729-86-4
• DTXSID40693475
• XMB72986
• CS-0172039
• Methyl(S)-6,6-dimethylmorpholine-3-carboxylate
• (R)-6,6-Dimethyl-morpholine-3-carboxylic acid methyl ester
• SCHEMBL14293118
• (s)-methyl 6,6-dimethylmorpholine-3-carboxylate

• MDL： MFCD11053666
• Inchi： 1S/C8H15NO3/c1-8(2)5-9-6(4-12-8)7(10)11-3/h6,9H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： HIOMIOFBGFGDHW-LURJTMIESA-N
• SMILES： C([C@H]1NCC(C)(C)OC1)(=O)OC

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.021±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 217.9±30.0 ºC (760 Torr),
• Flash Point: 85.6±24.6 ºC,
• Solubility: Soluble (177 g/l) (25 º C),
• PSA: 47.56000
• LogP: 0.25520

methyl (3S)-6,6-dimethylmorpholine-3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C